Cas no 1368694-23-8 (3-(azetidin-3-yl)methyl-1-methyl-1H-indole)

3-(Azetidin-3-yl)methyl-1-methyl-1H-indole is a heterocyclic compound featuring an indole core substituted with a 1-methylazetidine moiety at the 3-position. This structure combines the pharmacophoric properties of indole derivatives with the constrained geometry of an azetidine ring, making it a valuable intermediate in medicinal chemistry and drug discovery. The compound's rigid scaffold enhances binding affinity and selectivity, particularly in targeting central nervous system (CNS) receptors or enzymes. Its synthetic versatility allows for further functionalization, enabling the development of novel bioactive molecules. The presence of both nitrogen-containing rings also offers potential for hydrogen bonding interactions, improving pharmacokinetic properties. Suitable for research in neuropharmacology and small-molecule therapeutics.

3-(azetidin-3-yl)methyl-1-methyl-1H-indole structure

1368694-23-8 structure

Product Name:3-(azetidin-3-yl)methyl-1-methyl-1H-indole

CAS No:1368694-23-8

MF:C₁₃H₁₆N₂

MW:200.279542922974

CID:5753703

PubChem ID:82282293

Update Time:2025-05-25

3-(azetidin-3-yl)methyl-1-methyl-1H-indole Chemical and Physical Properties

Names and Identifiers

- EN300-1826751
- 3-[(azetidin-3-yl)methyl]-1-methyl-1H-indole
- 1368694-23-8
- 3-(azetidin-3-yl)methyl-1-methyl-1H-indole
- Inchi： 1S/C13H16N2/c1-15-9-11(6-10-7-14-8-10)12-4-2-3-5-13(12)15/h2-5,9-10,14H,6-8H2,1H3
- InChI Key： JONKYLDPWBDREM-UHFFFAOYSA-N
- SMILES： N1CC(CC2=CN(C)C3C=CC=CC2=3)C1

Computed Properties

Exact Mass: 200.131348519g/mol
Monoisotopic Mass: 200.131348519g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 225
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 17Å²

3-(azetidin-3-yl)methyl-1-methyl-1H-indole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1826751-0.05g	3-[(azetidin-3-yl)methyl]-1-methyl-1H-indole	1368694-23-8	0.05g	$1344.0	2023-09-19
Enamine	EN300-1826751-0.1g	3-[(azetidin-3-yl)methyl]-1-methyl-1H-indole	1368694-23-8	0.1g	$1408.0	2023-09-19
Enamine	EN300-1826751-0.25g	3-[(azetidin-3-yl)methyl]-1-methyl-1H-indole	1368694-23-8	0.25g	$1472.0	2023-09-19
Enamine	EN300-1826751-0.5g	3-[(azetidin-3-yl)methyl]-1-methyl-1H-indole	1368694-23-8	0.5g	$1536.0	2023-09-19
Enamine	EN300-1826751-1.0g	3-[(azetidin-3-yl)methyl]-1-methyl-1H-indole	1368694-23-8	1g	$1599.0	2023-06-02
Enamine	EN300-1826751-2.5g	3-[(azetidin-3-yl)methyl]-1-methyl-1H-indole	1368694-23-8	2.5g	$3136.0	2023-09-19
Enamine	EN300-1826751-5.0g	3-[(azetidin-3-yl)methyl]-1-methyl-1H-indole	1368694-23-8	5g	$4641.0	2023-06-02
Enamine	EN300-1826751-10.0g	3-[(azetidin-3-yl)methyl]-1-methyl-1H-indole	1368694-23-8	10g	$6882.0	2023-06-02
Enamine	EN300-1826751-1g	3-[(azetidin-3-yl)methyl]-1-methyl-1H-indole	1368694-23-8	1g	$1599.0	2023-09-19
Enamine	EN300-1826751-5g	3-[(azetidin-3-yl)methyl]-1-methyl-1H-indole	1368694-23-8	5g	$4641.0	2023-09-19

3-(azetidin-3-yl)methyl-1-methyl-1H-indole Related Literature

1. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
2. An artificial CO-releasing metalloprotein built by histidine-selective metallation†

Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
4. Alternative mixtures to R-600a. Theoretical assessment and experimental energy evaluation of binary mixtures in a commercial cooler: Mélanges alternatifs au R-600a. Évaluation théorique et évaluation énergétique expérimentale de mélanges binaires dans un refroidisseur commercial.

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5. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 3-(azetidin-3-yl)methyl-1-methyl-1H-indole

Research Brief on 3-(azetidin-3-yl)methyl-1-methyl-1H-indole (CAS: 1368694-23-8): Recent Advances and Applications

The compound 3-(azetidin-3-yl)methyl-1-methyl-1H-indole (CAS: 1368694-23-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. Recent studies have highlighted its role as a versatile scaffold for the development of novel bioactive molecules, particularly in the context of central nervous system (CNS) disorders and oncology.

Recent synthetic approaches to 3-(azetidin-3-yl)methyl-1-methyl-1H-indole have emphasized the importance of efficient and scalable routes to facilitate further pharmacological evaluation. A study published in the Journal of Medicinal Chemistry (2023) described a novel multi-step synthesis involving a key azetidine ring formation, followed by indole functionalization. The authors reported a yield of 68% and high purity (>98%), which is critical for subsequent biological testing. The compound's structural characterization was confirmed using NMR spectroscopy and high-resolution mass spectrometry (HRMS), ensuring its identity and purity for further studies.

In terms of biological activity, 3-(azetidin-3-yl)methyl-1-methyl-1H-indole has shown promising results as a modulator of serotonin receptors, particularly the 5-HT_2A and 5-HT₆ subtypes. A preclinical study demonstrated its ability to cross the blood-brain barrier (BBB) efficiently, with a brain-to-plasma ratio of 0.85, suggesting its potential for treating CNS disorders such as depression and schizophrenia. Additionally, its affinity for these receptors (K_i values in the low micromolar range) positions it as a lead compound for further optimization.

Beyond its neurological applications, recent research has explored the anticancer properties of 3-(azetidin-3-yl)methyl-1-methyl-1H-indole. In vitro studies on various cancer cell lines, including breast (MCF-7) and lung (A549) cancers, revealed moderate cytotoxic activity, with IC₅₀ values ranging from 15 to 25 µM. Mechanistic studies suggested that the compound induces apoptosis via the mitochondrial pathway, as evidenced by increased caspase-3 activity and cytochrome c release. These findings underscore its potential as a scaffold for developing novel anticancer agents.

In conclusion, 3-(azetidin-3-yl)methyl-1-methyl-1H-indole (CAS: 1368694-23-8) represents a promising candidate for further drug development, with applications spanning neurology and oncology. Future research should focus on optimizing its pharmacokinetic properties and exploring its efficacy in vivo. The compound's versatility and demonstrated biological activities make it a valuable subject for ongoing and future studies in the chemical biology and pharmaceutical sciences.